Cas no 57718-18-0 (1-Phenyl-1-nonyne)

• Product name: 1-Phenyl-1-nonyne
• CAS No: 57718-18-0
• MF: C₁₅H₂₀
• MW: 200.319304466248
• MDL: MFCD00048944
• CID: 369489
• PubChem ID: 87574580

1-Phenyl-1-nonyne Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nonyn-1-yl-
• 1-Phenyl-1-nonyne
• non-1-ynylbenzene
• 1-Heptyl-2-phenylacetylene
• AKOS015840581
• 1-Nonynylbenzene
• Non-1-ynyl-benzene
• 57718-18-0
• P0363
• BS-22719
• ZRQWNFWWPPYNFA-UHFFFAOYSA-N
• T72649
• 1-Nonynylbenzene #
• DTXSID00206424
• MFCD00048944
• non-1-yn-1-ylbenzene
• DTXCID00128915

• MDL： MFCD00048944
• Inchi： InChI=1S/C15H20/c1-2-3-4-5-6-7-9-12-15-13-10-8-11-14-15/h8,10-11,13-14H,2-7H2,1H3
• InChI Key： ZRQWNFWWPPYNFA-UHFFFAOYSA-N
• SMILES： CCCCCCCC#CC1=CC=CC=C1

Computed Properties

• Exact Mass: 200.15700
• Monoisotopic Mass: 200.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.81
• Boiling Point: 295.2°Cat760mmHg
• Flash Point: 128.3°C
• Refractive Index: 1.5180 to 1.5220
• PSA: 0.00000
• LogP: 4.39860
• Solubility: Not determined

1-Phenyl-1-nonyne Security Information

1-Phenyl-1-nonyne Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons